Cas no 6937-81-1 (9,10-Anthracenedione,1-amino-2-ethyl-)

• Product Name: 9,10-Anthracenedione,1-amino-2-ethyl-
• CAS No: 6937-81-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 521970
• PubChem ID: 236910
• Update Time: 2025-04-19

9,10-Anthracenedione,1-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-2-ethyl-
• 1-amino-2-ethylanthracene-9,10-dione
• 1-amino-2-ethyl-9,10-anthraquinone
• 2-Aethyl-1-amino-anthrachinon
• 2-Ethyl-1-amino-anthrachinon
• 2-ethyl-1-amino-anthraquinone
• AC1L5XNI
• AC1Q6JXC
• AR-1C1417
• CTK5C9575
• NSC39950
• SureCN6682201
• NSC-39950
• ethyl amino -9,10-anthracenedione
• 6937-81-1
• DTXSID70284956
• SCHEMBL6682201

• Inchi： 1S/C16H13NO2/c1-2-9-7-8-12-13(14(9)17)16(19)11-6-4-3-5-10(11)15(12)18/h3-8H,2,17H2,1H3
• InChI Key： FXXOWMASCSSPPJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=CC=C(CC)C(=C21)N)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16
• LogP: 3.18780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones